Cas no 2229622-61-9 (tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate)
tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate
- tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate
- 2229622-61-9
- EN300-1904074
-
- Inchi: 1S/C15H22N2O3/c1-14(2,3)20-13(19)17-10-5-6-11(12(18)9-10)15(16)7-4-8-15/h5-6,9,18H,4,7-8,16H2,1-3H3,(H,17,19)
- InChI Key: UOQQABKRRKYJNQ-UHFFFAOYSA-N
- SMILES: OC1C=C(C=CC=1C1(CCC1)N)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 278.16304257g/mol
- Monoisotopic Mass: 278.16304257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 84.6Ų
tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1904074-0.05g |
tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate |
2229622-61-9 | 0.05g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1904074-0.1g |
tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate |
2229622-61-9 | 0.1g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1904074-0.25g |
tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate |
2229622-61-9 | 0.25g |
$1235.0 | 2023-09-18 | ||
| Enamine | EN300-1904074-0.5g |
tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate |
2229622-61-9 | 0.5g |
$1289.0 | 2023-09-18 | ||
| Enamine | EN300-1904074-1.0g |
tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate |
2229622-61-9 | 1g |
$1343.0 | 2023-06-01 | ||
| Enamine | EN300-1904074-2.5g |
tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate |
2229622-61-9 | 2.5g |
$2631.0 | 2023-09-18 | ||
| Enamine | EN300-1904074-5.0g |
tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate |
2229622-61-9 | 5g |
$3894.0 | 2023-06-01 | ||
| Enamine | EN300-1904074-10.0g |
tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate |
2229622-61-9 | 10g |
$5774.0 | 2023-06-01 | ||
| Enamine | EN300-1904074-1g |
tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate |
2229622-61-9 | 1g |
$1343.0 | 2023-09-18 | ||
| Enamine | EN300-1904074-5g |
tert-butyl N-[4-(1-aminocyclobutyl)-3-hydroxyphenyl]carbamate |
2229622-61-9 | 5g |
$3894.0 | 2023-09-18 |
tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate
Introduction to Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate (CAS No. 2229622-61-9)
Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate, identified by the chemical compound code CAS No. 2229622-61-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural configuration of this molecule, featuring a tert-butyl group, an 1-aminocyclobutyl moiety, and a 3-hydroxyphenyl substituent, endows it with unique chemical and pharmacological properties that make it a subject of intense study.
The significance of Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate lies in its potential as a lead compound for the development of novel therapeutic agents. The presence of the 1-aminocyclobutyl group suggests a structural framework that may interact with biological targets in a manner distinct from conventional pharmacophores. This feature has prompted researchers to explore its utility in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate and biological macromolecules. Studies have indicated that the 3-hydroxyphenyl moiety may engage in hydrogen bonding with specific residues in protein targets, while the tert-butyl group could provide steric hindrance to enhance binding affinity. These insights have guided the design of derivatives with improved pharmacokinetic profiles and enhanced target specificity.
In the realm of drug discovery, the synthesis of carbamate-based compounds has been increasingly recognized for its versatility and efficacy. The carbamate functional group is known to exhibit favorable properties such as solubility, metabolic stability, and reduced toxicity. These attributes make Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate an attractive candidate for further development into a drug candidate. Additionally, the cyclobutyl ring system contributes to rigidity in the molecular structure, which can be advantageous in achieving high binding affinity to biological targets.
Current research endeavors are focused on elucidating the mechanism of action of Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate through both in vitro and in vivo studies. Preclinical trials have begun to reveal promising results regarding its potential efficacy in treating conditions such as inflammation and neurodegenerative disorders. The compound's ability to modulate key enzymes and receptors involved in these pathologies has positioned it as a promising therapeutic agent.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.
The pharmacological profile of Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate is further enhanced by its favorable pharmacokinetic properties. Studies have demonstrated that this compound exhibits good oral bioavailability and moderate metabolic clearance, suggesting its potential for clinical translation. Additionally, preliminary toxicology studies indicate that it possesses a low toxicity profile, which is crucial for safe human use.
The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel lead compounds like Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate. Predictive models have been developed to forecast biological activity based on structural features, enabling researchers to prioritize compounds for experimental validation. This approach has significantly reduced the time and resources required for hit identification and optimization.
Future directions in the study of Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenyldicarboxylic acid include exploring its potential as an intermediate in synthesizing more complex derivatives with tailored biological activities. The flexibility offered by its structural framework allows for modifications that could enhance its efficacy or reduce side effects. Additionally, investigating its interactions with other therapeutic agents may uncover synergistic effects that could lead to combination therapies with improved outcomes.
The role of Tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenyldicarboxylic acid in addressing unmet medical needs underscores its importance as a research tool and potential drug candidate. As our understanding of biological pathways continues to evolve, compounds like this one will play a critical role in developing innovative treatments for various diseases. The ongoing exploration of its pharmacological properties holds promise for translating laboratory discoveries into tangible benefits for patients worldwide.
2229622-61-9 (tert-butyl N-4-(1-aminocyclobutyl)-3-hydroxyphenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)